![molecular formula C7H4Br2F2 B1448665 2-Bromo-3,4-difluorobenzyl bromide CAS No. 1805523-88-9](/img/structure/B1448665.png)
2-Bromo-3,4-difluorobenzyl bromide
Overview
Description
“2-Bromo-3,4-difluorobenzyl bromide” is a chemical compound with the molecular formula C7H4Br2F2 . It has been used in the preparation of novel 1,2,4-triazolium derivatives and 1,5-biaryl pyrrole EP 1 receptor antagonists .
Molecular Structure Analysis
The molecular structure of “2-Bromo-3,4-difluorobenzyl bromide” can be represented by the InChI code: InChI=1S/C7H4Br2F2/c8-3-4-1-2-5 (10)7 (11)6 (4)9/h1-2H,3H2
. This code provides a unique representation of the compound’s molecular structure .
Physical And Chemical Properties Analysis
“2-Bromo-3,4-difluorobenzyl bromide” is a solid-powder at room temperature . It has a molecular weight of 285.91 g/mol . The compound has a computed XLogP3-AA value of 3.4, indicating its lipophilicity . It has no hydrogen bond donor count and a hydrogen bond acceptor count of 2 . The compound’s rotatable bond count is 1 .
Scientific Research Applications
Organometallic Synthesis
The regioflexible substitution of 1,3-difluorobenzene, which is a precursor to 2-Bromo-3,4-difluorobenzyl bromide, demonstrates the use of modern organometallic methods to selectively convert this starting material into various bromobenzoic acids and benzoic acids containing fluorine atoms. These transformations highlight the chemical versatility and application of such compounds in synthesizing a wide range of halogenated aromatic compounds, essential in pharmaceutical synthesis and material science (Schlosser & Heiss, 2003).
Photodynamic Therapy for Cancer
Zinc phthalocyanine derivatives synthesized with substitutions including 2-Bromo-3,4-difluorobenzyl bromide analogs have been studied for their photophysical and photochemical properties. These derivatives exhibit high singlet oxygen quantum yields, making them potential photosensitizers for photodynamic therapy (PDT). PDT is a treatment method for cancer that utilizes light-sensitive compounds to generate singlet oxygen, which selectively destroys cancer cells. The research into these compounds underscores the ongoing exploration of 2-Bromo-3,4-difluorobenzyl bromide in developing new therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).
Advanced Material Synthesis
The chemical structure and theoretical studies of 2-bromo-N-(2,4-difluorobenzyl)benzamide, an intermediate for phenanthridinone synthesis, illustrate the role of 2-Bromo-3,4-difluorobenzyl bromide derivatives in the synthesis of complex organic molecules. These molecules are crucial for developing new materials with potential applications in electronics, photonics, and as functional materials in various industrial sectors (Polo et al., 2019).
Electrochemical Studies
The electrochemical reduction of benzyl bromides, including derivatives of 2-Bromo-3,4-difluorobenzyl bromide, has been investigated to understand the one-electron cleavage of C-Br bonds at palladium and palladized cathodes. This research provides insights into the generation and immobilization of benzyl radicals on solid interfaces, which is crucial for the development of advanced electrochemical synthesis methods and materials processing techniques (Jouikov & Simonet, 2010).
Safety and Hazards
“2-Bromo-3,4-difluorobenzyl bromide” is classified as a dangerous substance. It has a GHS05 pictogram, indicating that it is corrosive . The hazard statements include H314, which means it causes severe skin burns and eye damage . Precautionary statements include P260 (Do not breathe dust/fume/gas/mist/vapours/spray), P271 (Use only outdoors or in a well-ventilated area), and P280 (Wear protective gloves/protective clothing/eye protection/face protection) .
Mechanism of Action
Target of Action
The primary target of 2-Bromo-3,4-difluorobenzyl bromide is the benzylic position of organic compounds . The benzylic position refers to the carbon atom next to the aromatic ring, which is a key site for various chemical reactions .
Mode of Action
2-Bromo-3,4-difluorobenzyl bromide interacts with its targets through a process known as free radical bromination . This reaction involves the removal of a hydrogen atom from the benzylic position, which is then replaced by a bromine atom . The reaction can proceed via either an SN1 or SN2 pathway, depending on the degree of substitution at the benzylic position .
Biochemical Pathways
The reaction of 2-Bromo-3,4-difluorobenzyl bromide with organic compounds affects the biochemical pathways involving these compounds. The introduction of a bromine atom at the benzylic position can significantly alter the chemical properties of the compound, potentially affecting its reactivity, stability, and interactions with other molecules .
Result of Action
The result of the action of 2-Bromo-3,4-difluorobenzyl bromide is the formation of a new compound with a bromine atom at the benzylic position . This can significantly alter the compound’s chemical properties, potentially leading to changes in its biological activity.
properties
IUPAC Name |
2-bromo-1-(bromomethyl)-3,4-difluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2F2/c8-3-4-1-2-5(10)7(11)6(4)9/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSFLLNJCIHAWAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1CBr)Br)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2F2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1805523-88-9 | |
Record name | 2-Bromo-3,4-difluorobenzyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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